Cas no 81124-01-8 (2-Nonadecanone,1,1,1-trifluoro-)

• Product Name: 2-Nonadecanone,1,1,1-trifluoro-
• CAS No: 81124-01-8
• MF: C₁₉H₃₅F₃O
• MW: 336.475816965103
• CID: 725407
• PubChem ID: 157730
• Update Time: 2025-04-19

2-Nonadecanone,1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Nonadecanone,1,1,1-trifluoro-
• 1,1,1-trifluorononadecan-2-one
• HEPTADECYL TRIFLUOROMETHYL KETONE
• 1,1,1-TRIS(FLUORANYL)NONADECAN-2-ONE
• O6L38KHV3P
• 81124-01-8
• DTXSID90230910
• 2-Nonadecanone, 1,1,1-trifluoro-
• PD179104
• CHEMBL89946
• 1,1,1-Trifluoro-2-nonadecanone
• BDBM50073981
• SYQIFPOSGNRRCM-UHFFFAOYSA-N
• 1,1,1-Trifluoro-nonadecan-2-one
• UNII-O6L38KHV3P

• Inchi： 1S/C19H35F3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(23)19(20,21)22/h2-17H2,1H3
• InChI Key： SYQIFPOSGNRRCM-UHFFFAOYSA-N
• SMILES： FC(C(CCCCCCCCCCCCCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 336.264
• Monoisotopic Mass: 336.264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.946
• Boiling Point: 360.8°C at 760 mmHg
• Flash Point: 259.3°C
• Refractive Index: 1.422